molecular formula C22H17NO3 B8535601 2-(9-Ethyl-9H-carbazole-3-carbonyl)benzoic acid CAS No. 67699-33-6

2-(9-Ethyl-9H-carbazole-3-carbonyl)benzoic acid

Cat. No.: B8535601
CAS No.: 67699-33-6
M. Wt: 343.4 g/mol
InChI Key: QVDCCGPFKNXSOS-UHFFFAOYSA-N
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Description

2-(9-Ethyl-9H-carbazole-3-carbonyl)benzoic acid is a useful research compound. Its molecular formula is C22H17NO3 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

67699-33-6

Molecular Formula

C22H17NO3

Molecular Weight

343.4 g/mol

IUPAC Name

2-(9-ethylcarbazole-3-carbonyl)benzoic acid

InChI

InChI=1S/C22H17NO3/c1-2-23-19-10-6-5-7-15(19)18-13-14(11-12-20(18)23)21(24)16-8-3-4-9-17(16)22(25)26/h3-13H,2H2,1H3,(H,25,26)

InChI Key

QVDCCGPFKNXSOS-UHFFFAOYSA-N

Canonical SMILES

CCN1C2=C(C=C(C=C2)C(=O)C3=CC=CC=C3C(=O)O)C4=CC=CC=C41

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a mixture of 8.14 g (0.05 mole) of N-ethylcarbazole and 3.7 g (0.025 mole) of phthalic anhydride in 112 g of chlorobenzene, 6.65 g (0.05 mole) of aluminum chloride was added in small increments at ambient temperature after which the mixture was warmed in the range of 50°-70° C. for two hours. The reaction mixture was poured onto ice and rendered acidic by the addition of 10 percent hyrochloric acid. The chlorobenzene layer was separated and steam-distilled to remove the chlorobenzene. The residue was extracted with 10 percent aqueous sodium hydroxide, filtered to remove the insolubles and then acidified with dilute hydrochloric acid. The solid which separated was collected by filtration, washed with water and dried to obtain 2-[(9-ethyl-3-carbazolyl)carbonyl]benzoic acid (Formula VII: R0 =R1 =R2 =Rhu 3=H; R8 =CH2CH3) melting over the range 120°-130° C.
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